Cas no 1692543-33-1 (1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1692543-33-1
• MF: C₆H₉N₇
• MW: 179.182558774948
• CID: 6166485
• PubChem ID: 107042814
• Update Time: 2025-10-19

1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine
• EN300-1107886
• 1-[(2-methyl-2h-1,2,3,4-tetrazol-5-yl)methyl]-1h-pyrazol-3-amine
• 1692543-33-1

• Inchi： 1S/C6H9N7/c1-12-10-6(8-11-12)4-13-3-2-5(7)9-13/h2-3H,4H2,1H3,(H2,7,9)
• InChI Key： UYLZVBJQTVISCH-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1N=NN(C)N=1

Computed Properties

• Exact Mass: 179.09194332g/mol
• Monoisotopic Mass: 179.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine

Research Brief on 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS: 1692543-33-1)

The compound 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS: 1692543-33-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug discovery and development.

Recent research has highlighted the role of 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine as a potent inhibitor of specific kinases involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively target and modulate key signaling molecules, thereby reducing pro-inflammatory cytokine production. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its favorable safety profile in preclinical models underscores its translational potential.

Another area of investigation has been the compound's pharmacokinetic properties. Studies have shown that 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine exhibits good oral bioavailability and metabolic stability, which are critical attributes for its development as an oral therapeutic agent. Advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to further enhance its bioavailability and target specificity. These efforts aim to optimize its therapeutic index and minimize potential off-target effects.

In addition to its anti-inflammatory properties, recent findings have revealed the compound's potential in oncology. Preliminary data indicate that it may act as a modulator of tumor microenvironment by inhibiting angiogenesis and metastasis-related pathways. This dual functionality—targeting both inflammation and cancer—positions it as a versatile candidate for multi-indication drug development. Collaborative research efforts are underway to validate these findings in more complex in vivo models and to identify potential biomarkers for patient stratification.

Despite these promising advancements, challenges remain in the clinical translation of 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine. Issues such as dose optimization, long-term toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. However, the compound's unique chemical structure and multifaceted biological activities provide a strong foundation for future research and development. Continued investment in this area is expected to yield significant breakthroughs in the coming years.

In conclusion, 1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl-1H-pyrazol-3-amine (CAS: 1692543-33-1) represents a promising therapeutic candidate with broad applications in inflammation and oncology. Its recent progress in preclinical studies underscores the need for further investigation to fully realize its potential. As research continues to unfold, this compound may emerge as a key player in the next generation of targeted therapies, offering new hope for patients with challenging medical conditions.